![molecular formula C12H16N4O B2873829 N-cyclopropyl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide CAS No. 1396872-15-3](/img/structure/B2873829.png)
N-cyclopropyl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclopropyl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide (CPPC) is a novel compound that has gained attention in the scientific community due to its potential applications in research. CPPC is a pyridazine derivative that has been synthesized using a unique method, which will be discussed in This compound has been found to have significant effects on biochemical and physiological processes, making it a promising tool for scientific research.
Scientific Research Applications
Synthesis and Biological Activity
Research on novel heterocyclic compounds, including selenopheno[2,3-b]pyridine and pyridazine derivatives, has shown that these compounds exhibit significant biological activities. Such activities include antioxidant, antitumor against Ehrlich ascites carcinoma cell lines, and antimicrobial effects against pathogenic bacteria and fungi. This suggests that derivatives of pyridazine, which share structural similarities with N-cyclopropyl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide, could have potential applications in the development of sterile and/or biologically active fabrics for various life applications, highlighting the importance of these compounds in the synthesis of biologically active materials and pharmaceuticals (Khalifa et al., 2015).
Antimicrobial and Antiproliferative Activities
The synthesis of novel heterocycles and their evaluation for antimicrobial and antiproliferative activities represent another significant area of application. For instance, the reaction of enaminone with nitrogen nucleophiles leading to the formation of pyrazole, isoxazole, and pyrimidine derivatives has been studied. These synthesized compounds displayed promising antimicrobial and in vitro anticancer activities, demonstrating the potential of pyridazine derivatives and related compounds in pharmaceutical research and development for therapeutic applications (Fahim et al., 2021).
Heterocyclic Synthesis and Biological Importance
The role of nitrogen-containing heterocyclic compounds, including pyrroles, pyridines, pyrrolidins, and pyrazines, in pharmaceuticals and agrochemicals is well documented. Their high biological activity makes them essential structural components in the synthesis of various pharmaceutical ingredients, herbicides, insecticides, and vitamins. This underscores the importance of researching compounds like N-cyclopropyl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide for potential applications in the synthesis of biologically active compounds and materials with pharmaceutical relevance (Higasio & Shoji, 2001).
properties
IUPAC Name |
N-cyclopropyl-6-pyrrolidin-1-ylpyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4O/c17-12(13-9-3-4-9)10-5-6-11(15-14-10)16-7-1-2-8-16/h5-6,9H,1-4,7-8H2,(H,13,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUCJWJDBEUGCMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NN=C(C=C2)C(=O)NC3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.